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Compound of Interest

Compound Name: Sulfamethoxazole N4-glucoside

Cat. No.: B127929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical characterization of

sulfamethoxazole N4-glucoside, a significant metabolite of the widely used antibiotic

sulfamethoxazole. The document outlines key methodologies for Nuclear Magnetic Resonance

(NMR) and Mass Spectrometry (MS) analysis, offering a foundational resource for its

identification and quantification in various matrices. While specific experimental data for

sulfamethoxazole N4-glucoside is not extensively published, this guide leverages data from

closely related sulfonamide glucosides and the parent compound to provide a robust

framework for its characterization.

Physicochemical Properties
Sulfamethoxazole N4-glucoside is formed through the enzymatic conjugation of a glucose

molecule to the N4-amino group of sulfamethoxazole.

Property Value

Molecular Formula C₁₆H₂₁N₃O₈S

Molecular Weight 415.42 g/mol [1]

CAS Number 119691-75-7[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of sulfamethoxazole N4-
glucoside. While specific spectral data for this metabolite is not readily available in the

literature, the expected chemical shifts can be predicted based on the analysis of

sulfamethoxazole and other sulfonamide glucosides.[2][3]

Predicted ¹H NMR Spectral Data
The proton NMR spectrum is expected to show characteristic signals for both the

sulfamethoxazole and the glucose moieties.

Proton Assignment
Predicted Chemical
Shift (ppm)

Multiplicity Notes

Sulfamethoxazole

Moiety

Aromatic Protons

(AA'BB' system)
7.5 - 7.8 d

Protons ortho to the

sulfonyl group.

Aromatic Protons

(AA'BB' system)
6.6 - 6.9 d

Protons ortho to the

amino group.

Isoxazole Proton ~6.1 s

Isoxazole Methyl

Protons
~2.3 s

Glucose Moiety

Anomeric Proton (H-

1')
4.5 - 5.5 d

The coupling constant

will indicate the

anomeric

configuration (β-

anomer expected).

Glucosyl Protons (H-2'

to H-6')
3.2 - 4.0 m

Complex overlapping

signals.
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Predicted ¹³C NMR Spectral Data
The carbon NMR spectrum will provide further confirmation of the structure.

Carbon Assignment
Predicted Chemical Shift
(ppm)

Notes

Sulfamethoxazole Moiety

C-q (ipso-C attached to S) 150 - 155

C-q (ipso-C attached to N) 140 - 145

Aromatic CH 125 - 130

Aromatic CH 110 - 115

Isoxazole C-q 165 - 170

Isoxazole CH 95 - 100

Isoxazole C-q 155 - 160

Isoxazole CH₃ 10 - 15

Glucose Moiety

Anomeric Carbon (C-1') 85 - 95

Glucosyl Carbons (C-2' to C-5') 65 - 80

Glucosyl Carbon (C-6') ~60

Mass Spectrometry (MS)
Mass spectrometry is essential for confirming the molecular weight and elucidating the

fragmentation pattern of sulfamethoxazole N4-glucoside. The fragmentation is predicted to

be dominated by the cleavage of the glycosidic bond.[1][4]

Predicted Mass Spectrometry Data
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Parameter Predicted Value

Precursor Ion [M+H]⁺ m/z 416.1

Major Fragment Ion m/z 254.1

Neutral Loss 162.0 (C₆H₁₀O₅)

The primary fragmentation pathway involves the neutral loss of the glucose moiety (162 Da),

resulting in the protonated sulfamethoxazole aglycone at m/z 254.1.[5] Further fragmentation of

the m/z 254.1 ion would follow the established pattern for sulfamethoxazole.[1][4]
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Sulfamethoxazole N4-Glucoside
[M+H]⁺

m/z 416.1

Sulfamethoxazole Aglycone
[M+H-C₆H₁₀O₅]⁺

m/z 254.1

- 162.0 Da

[C₆H₉N₂O₂S]⁺
m/z 172.0- C₅H₄NO

[C₆H₈NO₂S]⁺
m/z 156.0

- C₅H₅N₂O

[C₆H₆N]⁺
m/z 92.0

- SO₂
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Synthesis

Deprotection

Purification

Sulfamethoxazole

Koenigs-Knorr Reaction
(Room Temperature, Dark)

Acetobromo-α-D-glucose Silver(I) Oxide (Promoter) Anhydrous Solvent
(e.g., DMF)

Protected N4-Glucoside

Sodium Methoxide
in Methanol

Crude Sulfamethoxazole N4-Glucoside

Preparative RP-HPLC

Pure Sulfamethoxazole N4-Glucoside
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Sample Preparation

LC-MS/MS Analysis

Biological Matrix
(e.g., Plasma, Urine)

Internal Standard Addition

Protein Precipitation
(e.g., Acetonitrile)

Centrifugation

Supernatant Collection

Injection into LC-MS/MS

Chromatographic Separation
(C18 Column)

MS/MS Detection
(MRM Mode)

Quantification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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